Clinical Presentation & Incidence of Hepatotoxicity

Author: Smolecule Technical Support Team. **Date**: February 2026

Compound Focus: **Momelotinib**

CAS No.: 1056634-68-4

Cat. No.: S001626

Get Quote

Momelotinib treatment is associated with transient, often asymptomatic, elevations in serum liver enzymes. The table below summarizes the key quantitative data on liver enzyme elevations from clinical trials.

Parameter	Incidence in Clinical Trials	Remarks
Any ALT/AST Elevation	20-31% of patients [1] [2]	Includes all grades of severity.
Elevations >5x ULN	0.5% to 2.0% of patients [1]	Considered potentially clinically significant.
Elevations >20x ULN	0.5% of patients [1]	Grade 4 severity.
Clinically Apparent Liver Injury	Rare cases reported [1]	Includes acute liver injury with jaundice; typically self-limiting upon discontinuation.
Time to Onset	Median of 2 months; 75% of cases within 4 months [1] [3]	Monitoring is most critical in the first 6 months.

Mechanisms of Hepatotoxicity

© 2026 Smolecule. All rights reserved.

The hepatotoxicity associated with **momelotinib** is believed to be multifactorial, involving the mechanisms outlined in the pathway below:



Click to download full resolution via product page

The diagram illustrates two primary hypothesized pathways:

- **Direct Idiosyncratic Toxicity**: **Momelotinib** is metabolized in the liver, primarily by cytochrome P450 (CYP) enzymes [1] [3]. This process may generate a reactive, toxic intermediate that can cause hepatocellular damage [1].
- **Immunomodulatory Effects**: As a JAK inhibitor, **momelotinib** modulates immune responses. This can lead to **reactivation of hepatitis B** in patients with chronic or past infection, resulting in hepatitis [1]. The drug's effect on inflammatory cytokines may also contribute to liver injury [1] [4].

Monitoring & Management Protocols

For researchers designing preclinical and clinical studies, rigorous monitoring and clear management protocols are essential.

Pre-Treatment Screening & Baseline Assessment

© 2026 Smolecule. All rights reserved.

- **Liver Function Tests (LFTs)**: Obtain a full hepatic panel (ALT, AST, Alkaline Phosphatase, Total Bilirubin) at baseline [1] [3].
- **Hepatitis B Screening**: Test for **HBsAg and anti-HBc** before initiating therapy. For positive patients, consult a hepatologist for monitoring or prophylactic antiviral therapy [1] [3].
- **Exclusion of Other Causes**: Delay starting **momelotinib** in patients with active, uncontrolled liver disease until the cause is identified and treated [3].

Routine Monitoring Schedule

- **Frequency**: Monitor LFTs **every month for the first 6 months** of treatment, then periodically as clinically indicated thereafter [1] [3].
- **Vigilance**: Closely monitor patients during the first 4 months, as this is the period of highest risk for transaminase elevation [1].

Dose Modification Guidelines

Adherence to predefined dose modification rules is critical for patient safety in clinical trials. The following flowchart provides a clear management path for hepatotoxicity:

© 2026 Smolecule. All rights reserved.



Click to download full resolution via product page

Frequently Asked Questions (FAQs) for Researchers

Q1: What is the clinical severity and outcome of momelotinib-induced liver injury? In clinical trials, most liver enzyme elevations were transient and self-limiting. The few cases of clinically apparent liver injury with jaundice resolved after drug discontinuation. There were no reports of death from hepatic failure [1].

© 2026 Smolecule. All rights reserved.

Q2: Are there any drug-drug interactions that could exacerbate hepatotoxicity? Momelotinib is a weak inducer of CYP2B6 and may interact with drugs transported by OATP1B1/1B3 and BCRP [1] [5]. Co-administration with other hepatotoxic drugs could potentially increase the risk of liver injury, so careful consideration of concomitant medications is advised in study design.

Q3: Is the hepatotoxicity of momelotinib a class effect of JAK inhibitors? While several JAK inhibitors can cause serum enzyme elevations, the official labeling states that there does not appear to be cross-reactivity in the risk for hepatic injury among the various JAK inhibitors [1]. The risk should be evaluated for each drug individually.

Q4: What are the key differential diagnoses to consider in a trial subject presenting with elevated LFTs?

- **Hepatitis B Reactivation**: Check HBV DNA levels if serology is positive [1].
- **Other Hepatotoxic Co-medications**.
- **Underlying Liver Disease Progression**.
- **Isolated Hyperbilirubinemia**: **Momelotinib** inhibits UGT1A1, which can lead to benign, isolated bilirubin elevation without concurrent transaminase rise, a finding that may not necessitate dose interruption [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Momelotinib - LiverTox - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

2. Safety | OMJJARA ▼ (momelotinib) [gskpro.com]

3. Momelotinib Monograph for Professionals [drugs.com]

4. Momelotinib (JAK1/JAK2/ACVR1 inhibitor): mechanism of ... [haematologica.org]

5. Momelotinib for myelofibrosis - Australian Prescriber [australianprescriber.tg.org.au]

© 2026 Smolecule. All rights reserved.

To cite this document: Smolecule. [Clinical Presentation & Incidence of Hepatotoxicity]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b001626#momelotinib-hepatotoxicity-liver-enzyme-elevation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com